Degradation Efficiency and Treg Reprogramming
PLX-4545 achieves substantially higher maximal IKZF2 degradation (Dmax ~80% at 1 μM) compared to NVP-DKY709 (Dmax = 53% at concentrations tested), despite DKY709 having a nominally lower DC50 (4 nM vs. 6 nM for PLX-4545). In the IKZF2 degradation field, Dmax—the maximal extent of target protein elimination—is emerging as the more functionally relevant parameter than DC50 alone, because incomplete degradation (as seen with DKY709's 53% Dmax) may leave residual Helios protein sufficient to maintain Treg suppressive function. PLX-4545's ~80% Dmax enables more complete ablation of IKZF2 protein, directly correlating with functional conversion of suppressive Tregs into effector-like T cells as demonstrated by reduction of CD25 and FOXP3 expression and increased production of effector cytokines IL-2 and IFNγ [1]. PVTX-405 achieves an even higher Dmax of 91% (DC50 = 0.7 nM) but lacks clinical validation data [2].
| Evidence Dimension | IKZF2 maximal degradation efficiency (Dmax) and degradation potency (DC50) |
|---|---|
| Target Compound Data | PLX-4545: DC50 = 6 nM, Dmax ~80% at 1 μM (cellular assay) |
| Comparator Or Baseline | NVP-DKY709: DC50 = 4 nM, Dmax = 53% (Jurkat T cells, 16-20 h); PVTX-405: DC50 = 0.7 nM, Dmax = 91% (HEK293 HiBiT assay) |
| Quantified Difference | PLX-4545 Dmax exceeds DKY709 by ~27 percentage points (80% vs. 53%); PVTX-405 exceeds PLX-4545 by ~11 percentage points in Dmax (91% vs. 80%) and ~8.6-fold in DC50 (0.7 vs. 6 nM) |
| Conditions | PLX-4545: cellular IKZF2 degradation assay (IUPHAR/BPS curated data); DKY709: Jurkat T lymphocyte assay, 16–20 h treatment; PVTX-405: HEK293 IKZF2 HiBiT degradation assay |
Why This Matters
For researchers studying Treg functional reprogramming, Dmax directly determines whether residual IKZF2 protein persists to maintain immunosuppressive function; PLX-4545's ~80% Dmax represents a functionally meaningful threshold exceeded by DKY709's 53% Dmax, making PLX-4545 the stronger candidate for experiments requiring complete Helios ablation.
- [1] IUPHAR/BPS Guide to Pharmacology. PLX-4545 Bioactivity Comments: DC50 for IKZF2 degradation is 6 nM, with maximum degradation of ~80% (at 1 μM). Ligand ID: 13574. Accessed April 2026. View Source
- [2] Chen Z, Dearie A, Parker GS, et al. Development of PVTX-405 as a potent and highly selective molecular glue degrader of IKZF2 for cancer immunotherapy. Nat Commun. 2025;16:4095. PVTX-405 DC50 = 0.7 nM, Dmax = 91%; references PLX-4545 and DKY709 as Phase 1 comparators. View Source
